Cas no 78235-07-1 (2-chloro-N-(propan-2-yl)aniline)

• Product Name: 2-chloro-N-(propan-2-yl)aniline
• CAS No: 78235-07-1
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• CID: 534834
• PubChem ID: 522701
• Update Time: 2025-04-19

2-chloro-N-(propan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-chloro-N-(1-methylethyl)-
• N-Isopropyl-2-chloroaniline
• 2-Chloro-N-isopropylbenzenamine
• 2-chloro-N-propan-2-ylaniline
• 2-chloro-N-(propan-2-yl)aniline
• SCHEMBL3228979
• JCRMYLUIMGTZSR-UHFFFAOYSA-N
• CS-0277359
• 78235-07-1
• Aniline, 2-chloro-N-isopropyl-
• EN300-164250
• 2-CHLORO-N-ISOPROPYLANILINE
• DTXSID30335039
• (2-chloro-phenyl)-isopropyl-amine
• AKOS000239029
• C78464
• DB-303318
• MFCD11145140

• Inchi： 1S/C9H12ClN/c1-7(2)11-9-6-4-3-5-8(9)10/h3-7,11H,1-2H3
• InChI Key： JCRMYLUIMGTZSR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(C)C

Computed Properties

• Exact Mass: 169.0658271g/mol
• Monoisotopic Mass: 169.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines